Cas no 1695243-64-1 (1-Octyl-1H-imidazole-4-carboxylic acid)

• Product Name: 1-Octyl-1H-imidazole-4-carboxylic acid
• CAS No: 1695243-64-1
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5047394
• Update Time: 2025-11-02

1-Octyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-octyl-1H-imidazole-4-carboxylic acid
• 1-octylimidazole-4-carboxylic acid
• 1-Octyl-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C12H20N2O2/c1-2-3-4-5-6-7-8-14-9-11(12(15)16)13-10-14/h9-10H,2-8H2,1H3,(H,15,16)
• InChI Key： DPCQPWRCWYMMJP-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C=N1)CCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 209
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Octyl-1H-imidazole-4-carboxylic acid

1-Octyl-1H-imidazole-4-carboxylic acid (CAS No. 1695243-64-1): A Versatile Building Block in Modern Chemistry

In the ever-evolving landscape of organic chemistry, 1-Octyl-1H-imidazole-4-carboxylic acid (CAS No. 1695243-64-1) has emerged as a compound of significant interest to researchers and industrial chemists alike. This imidazole derivative combines the unique electronic properties of the imidazole ring with the hydrophobic character of an octyl chain, making it particularly valuable in various applications ranging from pharmaceutical intermediates to specialty materials.

The structural features of 1-Octyl-1H-imidazole-4-carboxylic acid contribute to its growing popularity in synthetic chemistry. The presence of both a carboxylic acid group and a basic nitrogen in the imidazole ring creates multiple sites for chemical modification, allowing for the creation of diverse derivatives. This versatility aligns perfectly with current research trends focusing on multi-functional building blocks for drug discovery and material science applications.

Recent studies have highlighted the potential of imidazole-based compounds like 1-Octyl-1H-imidazole-4-carboxylic acid in addressing some of today's most pressing chemical challenges. In pharmaceutical research, there's growing interest in how such compounds might serve as precursors for bioactive molecules, particularly in the development of new therapeutic agents. The octyl chain modification enhances the compound's solubility profile, making it particularly interesting for formulations requiring specific lipophilic properties.

The synthesis and applications of 1-Octyl-1H-imidazole-4-carboxylic acid have become frequent topics in scientific literature, reflecting the compound's increasing importance. Many researchers are investigating its use in creating ionic liquids, where the combination of the polar imidazole ring and nonpolar alkyl chain could lead to novel solvents with unique properties. This aligns with the broader scientific community's search for green chemistry alternatives and sustainable solvents.

From a commercial perspective, the demand for specialized imidazole derivatives like 1-Octyl-1H-imidazole-4-carboxylic acid continues to grow. Chemical suppliers report increasing inquiries about this compound, particularly from pharmaceutical companies and academic research institutions. The compound's CAS number 1695243-64-1 has become a frequently searched identifier in chemical databases, indicating its rising profile in the chemical community.

Quality control and characterization of 1-Octyl-1H-imidazole-4-carboxylic acid remain important considerations for researchers. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity and confirm its structural integrity. These quality assurance measures are particularly crucial when the compound is intended for use in sensitive applications like pharmaceutical intermediates or material science research.

The stability profile of 1-Octyl-1H-imidazole-4-carboxylic acid makes it suitable for various storage and handling conditions. While the compound demonstrates good stability under standard laboratory conditions, proper storage in cool, dry environments is recommended to maintain its quality over extended periods. This stability contributes to its practicality as a research chemical and potential industrial intermediate.

Looking to the future, 1-Octyl-1H-imidazole-4-carboxylic acid is poised to play an increasingly important role in chemical research and development. Its unique combination of structural features positions it as a valuable tool for chemists working in diverse fields, from medicinal chemistry to advanced material design. As research into functionalized imidazoles continues to expand, this compound's significance is likely to grow correspondingly.

For researchers considering working with 1-Octyl-1H-imidazole-4-carboxylic acid, it's worth noting that the compound offers several practical advantages. Its moderate solubility in common organic solvents facilitates various synthetic transformations, while the presence of both acidic and basic functional groups allows for diverse chemical modifications. These characteristics make it an attractive starting point for the synthesis of more complex molecular architectures.

The scientific community continues to explore new applications for imidazole-based compounds, with 1-Octyl-1H-imidazole-4-carboxylic acid representing an important member of this chemical family. Recent publications have highlighted its potential in areas such as coordination chemistry, where it can serve as a ligand for metal complexes, and in the development of functional materials with tailored properties.

In conclusion, 1-Octyl-1H-imidazole-4-carboxylic acid (CAS No. 1695243-64-1) stands as a compound of considerable current interest and future potential. Its unique structural features, combined with growing applications across multiple chemical disciplines, ensure that it will remain an important focus of research and development efforts in the coming years. As the chemical community continues to seek versatile building blocks for innovative applications, this octyl-substituted imidazole carboxylic acid is well-positioned to meet these evolving needs.